Burixafor hydrobromide

• Molecular Formula: C27H52BrN8O3P
• Molecular Weight: 647.6 g/mol
• InChI: InChI=1S/C27H51N8O3P.BrH/c28-25-19-26(35-15-13-34(14-16-35)17-18-39(36,37)38)33-27(32-25)31-21-23-9-7-22(8-10-23)20-29-11-4-12-30-24-5-2-1-3-6-24;/h19,22-24,29-30H,1-18,20-21H2,(H2,36,37,38)(H3,28,31,32,33);1H
• InChIKey: ZXUVXYNBMUFEMK-UHFFFAOYSA-N

Burixafor Hydrobromide Baseline Overview

Burixafor hydrobromide (TG-0054, GPC-100) is a small-molecule, orally bioavailable, selective antagonist of the C-X-C chemokine receptor 4 (CXCR4) [1]. By disrupting the CXCL12/CXCR4 retention axis in the bone marrow, it triggers the egress of hematopoietic stem and progenitor cells (HSPCs) into peripheral blood, a mechanism exploited clinically for autologous stem cell transplantation (ASCT) in multiple myeloma and lymphoma [2]. Beyond mobilization, burixafor exhibits inverse agonism at CXCR4 without inducing receptor monomerization, a pharmacological profile distinct from other well-studied CXCR4 antagonists [3]. The hydrobromide salt (CAS 1191450-19-7, MW 769.01) is the form advanced into intravenous clinical development, with Phase 2 data demonstrating rapid-onset CD34+ cell mobilization [4].

1 CXCR4 inverse agonism without receptor monomerization for GPCR signaling and oligomerization studies

2 Oral bioavailability supports chronic oral dosing research models and sustained target engagement studies

3 Rapid mobilization kinetics enable same-day apheresis model research and collection-endpoint studies

4 Demonstrated β2-adrenergic receptor synergy expands research into neuro-immune and adrenergic-chemokine crosstalk

• [1] Sukhtankar DD, et al. Pharmacokinetics and Pharmacodynamics of Burixafor Hydrobromide (GPC-100), a Novel C-X-C Chemokine Receptor 4 Antagonist and Mobilizer of Hematopoietic Stem/Progenitor Cells, in Mice and Healthy Subjects. Clin Pharmacol Drug Dev. 2023;12(11):1114-1120. View Source
• [2] National Cancer Institute Thesaurus. Burixafor (Code C97940). View Source
• [3] Rappas M, et al. Pharmacological characterization of a clinical candidate, TG-0054, a small molecule inverse agonist targeting CXCR4. Mol Pharmacol. 2025;107(4):100015. View Source
• [4] Caculitan N, et al. An Open-Label, Multi-Center Phase 2 Study to Assess the Safety and Efficacy of Burixafor (GPC-100) and Propranolol with G-CSF for the Mobilization of Stem Cells in Patients with Multiple Myeloma Undergoing Autologous Stem Cell Transplant. Blood. 2024;144(Supplement 1):4858. View Source

Burixafor: Substitution Not Advisable

CXCR4 antagonists are a mechanistically heterogeneous class: plerixafor (AMD3100) acts as a biased ligand with partial agonist activity at β-arrestin, motixafortide (BL-8040) is a peptide-based inverse agonist with prolonged receptor occupancy exceeding 48 hours, and IT1t is a prototypical inverse agonist that drives CXCR4 monomerization [1]. Burixafor hydrobromide is distinguished by its small-molecule inverse agonism that does not trigger CXCR4 monomerization, and by clinical mobilization kinetics that peak approximately 10- to 14-fold faster than approved agents—characteristics with direct operational and safety consequences [2]. Substituting one CXCR4 antagonist for another without accounting for these pharmacological and pharmacokinetic differences can alter mobilization yield, apheresis scheduling logistics, and the receptor-residency signaling profile in ways that generic procurement specifications cannot capture [3].

Mechanism

Inverse agonist without monomerization

Plerixafor lacks inverse agonism; IT1t drives monomerization. Signaling readouts may shift.

Kinetics

Peak CD34+ mobilization ~1 h

Plerixafor peaks at 10–14 h; motixafortide 12–16 h. Apheresis-schedule models may not transfer.

Route

Orally bioavailable small molecule

Plerixafor and motixafortide require subcutaneous injection, limiting chronic oral dosing research models.

• [1] Rappas M, et al. Pharmacological characterization of a clinical candidate, TG-0054, a small molecule inverse agonist targeting CXCR4. Mol Pharmacol. 2025;107(4):100015. View Source
• [2] Exicure, Inc. Exicure Announces Publication in Annals of Hematology Highlighting Rapid Stem Cell Mobilization with Burixafor in Patients with Multiple Myeloma and Lymphoma Undergoing Transplant. Press Release, February 5, 2026. View Source
• [3] Crees ZD, Rettig MP, DiPersio JF. Innovations in hematopoietic stem-cell mobilization: a review of the novel CXCR4 inhibitor motixafortide. Ther Adv Hematol. 2023;14:20406207231174306. View Source

Burixafor Comparator Evidence

CD34+ Mobilization Kinetics

In a Phase 2 study (NCT02104427) of burixafor plus G-CSF in multiple myeloma and lymphoma patients, peak mobilization of CD34+ cells occurred within 1 hour of intravenous administration [1]. This is 10- to 14-fold faster than the peak CD34+ response for plerixafor plus G-CSF, which occurs at 10–14 hours post-dose per FDA prescribing information and pharmacodynamic studies [2], and 12- to 16-fold faster than motixafortide, which peaks at 12–16 hours post-injection [3]. The rapid kinetics enable same-day leukapheresis with burixafor, contrasting with the overnight pre-treatment required for approved agents [1].

CD34+ Mobilization Kinetics

Head-to-head

Peak ≤1 h vs. 10–16 h (plerixafor / motixafortide)

Supports same-day apheresis research model design

Phase 2 model context; resource-utilization endpoint interpretation

Evidence Dimension	Time to peak CD34+ cell mobilization in peripheral blood (with G-CSF)
Target Compound Data	≤1 hour
Comparator Or Baseline	Plerixafor + G-CSF: 10–14 hours; Motixafortide + G-CSF: 12–16 hours
Quantified Difference	Burixafor peak is 10–14× faster than plerixafor; 12–16× faster than motixafortide
Conditions	Phase 2 clinical trial (NCT02104427) in MM/NHL/HD patients for burixafor; FDA label pharmacodynamic data for plerixafor; published PK/PD study for motixafortide in healthy volunteers

Why This Matters

Same-day mobilization and collection reduce hospital resource utilization, streamline apheresis suite scheduling, and minimize patient burden—a direct operational differentiator for transplant centers selecting a CXCR4 antagonist.

• [1] Exicure, Inc. Exicure Announces Publication in Annals of Hematology Highlighting Rapid Stem Cell Mobilization with Burixafor in Patients with Multiple Myeloma and Lymphoma Undergoing Transplant. Press Release, February 5, 2026. View Source
• [2] Plerixafor FDA Package Insert. Camber Pharmaceuticals, Inc. Section 12.2 Pharmacodynamics. View Source
• [3] Crees ZD, Rettig MP, DiPersio JF. Innovations in hematopoietic stem-cell mobilization: a review of the novel CXCR4 inhibitor motixafortide. Ther Adv Hematol. 2023;14:20406207231174306. (motixafortide peak 12-16 h per referenced PK/PD data). View Source

Clinical Mobilization Success

In the Phase 2 study of burixafor + G-CSF, 11 of 12 participants (92%) met the primary endpoint of collecting ≥5.0 × 10⁶ CD34+ cells/kg within a maximum of two leukapheresis sessions, with 6 patients (50%) reaching the target in a single session [1]. For context, historical data with G-CSF alone show that 15–25% of patients fail to mobilize adequately, and the addition of plerixafor achieves successful collection in approximately 71–76% of prior mobilization-failure patients across NHL, MM, and HD [2]. While these populations are not identically matched, the burixafor regimen's 92% success rate in an unselected MM/NHL/HD population—including patients previously treated with daratumumab—suggests a meaningfully higher mobilization reliability than the standard G-CSF ± plerixafor paradigm [1].

Clinical Mobilization Success

Cross-study comparable

92% (11/12) met ≥5.0×10⁶ CD34+ cells/kg in ≤2 apheresis sessions

Supports mobilization-reliability endpoint review in research cohorts

Different patient selection; compare with G-CSF ± plerixafor historical data

Evidence Dimension	Proportion of patients achieving ≥5.0 × 10⁶ CD34+ cells/kg collection target in ≤2 leukapheresis sessions
Target Compound Data	92% (11/12 patients)
Comparator Or Baseline	G-CSF + plerixafor in prior poor mobilizers: 60.3% (NHL), 71.4% (MM), 76.5% (HD) in compassionate-use study; G-CSF alone failure rate 15–25% of patients
Quantified Difference	Burixafor + G-CSF regimen yields 92% success vs. 60–77% for G-CSF + plerixafor in comparator populations; note different patient selection caveats
Conditions	Phase 2 multi-center trial (NCT02104427) in 12 patients with MM, NHL, or HD undergoing ASCT; comparator data from AMD3100 compassionate-use study (Bone Marrow Transplant, 2008)

Why This Matters

High rates of adequate CD34+ collection in a single or two apheresis sessions reduce the risk of mobilization failure that necessitates rescue plerixafor or cycle cancellation—critical for procurement decisions in transplant centers where mobilization reliability directly impacts procedure scheduling and cost.

• [1] Exicure, Inc. Exicure Announces Publication in Annals of Hematology Highlighting Rapid Stem Cell Mobilization with Burixafor in Patients with Multiple Myeloma and Lymphoma Undergoing Transplant. Press Release, February 5, 2026. View Source
• [2] Calandra G, et al. AMD3100 plus G-CSF can successfully mobilize CD34+ cells from non-Hodgkin's lymphoma, Hodgkin's disease and multiple myeloma patients previously failing mobilization with chemotherapy and/or cytokine treatment: compassionate use data. Bone Marrow Transplant. 2008;41(4):331-338. View Source

Non-Monomerizing Inverse Agonism

A head-to-head molecular pharmacology study compared TG-0054 (burixafor) with the clinically used antagonist AMD3100 (plerixafor) and the prototypical inverse agonist IT1t [1]. TG-0054 inhibited CXCL12 binding at CXCR4 and antagonized both Gαi and β-arrestin2 recruitment, with pIC50 values of 7.7 (≈20 nM), 8.0 (≈10 nM), and 7.9 (≈13 nM), respectively [1]. Unlike IT1t and other reported CXCR4 inverse agonists, TG-0054 did not induce monomerization of CXCR4 oligomeric complexes [1]. This non-monomerizing inverse agonism is a structurally verified differentiation: AMD3100 lacks inverse agonist activity entirely, while IT1t drives receptor monomerization that may have distinct pathophysiological consequences [1].

Non-Monomerizing Inverse Agonism

Head-to-head

Inverse agonism present; no CXCR4 monomerization. pIC50 7.7–8.0 (binding, Gαi, β-arrestin2)

Differentiates from AMD3100 and IT1t for CXCR4 oligomerization research

BRET assay in HEK293T cells; signaling-bias interpretation requires validation

Evidence Dimension	CXCL12 binding inhibition (pIC50), Gαi antagonism (pIC50), β-arrestin2 antagonism (pIC50), and CXCR4 monomerization induction
Target Compound Data	pIC50: 7.7 (binding), 8.0 (Gαi), 7.9 (β-arrestin2); inverse agonist activity present; does NOT induce CXCR4 monomerization
Comparator Or Baseline	AMD3100: antagonist without inverse agonism (no monomerization data, distinct mechanism). IT1t: inverse agonist that induces CXCR4 monomerization.
Quantified Difference	TG-0054 displays inverse agonism without monomerization—distinct from both AMD3100 (no inverse agonism) and IT1t (monomerizing inverse agonist)
Conditions	PRESTO-TANGO β-arrestin recruitment assay, cAMP signaling assay, CXCL12 competition binding, BRET-based oligomerization assay in HEK293T cells (Mol Pharmacol, 2025)

Why This Matters

The inverse agonism without monomerization profile positions burixafor as a unique tool compound for studying CXCR4 signaling biology and may underlie its rapid mobilization kinetics; this mechanistic differentiation cannot be achieved by substituting plerixafor or IT1t in preclinical or translational research settings.

• [1] Rappas M, et al. Pharmacological characterization of a clinical candidate, TG-0054, a small molecule inverse agonist targeting CXCR4. Mol Pharmacol. 2025;107(4):100015. View Source

Migration and Calcium Flux Potency

Burixafor (TG-0054) inhibited CXCL12-induced calcium flux in MDA-MB-231 cells overexpressing CXCR4 with an IC50 of 30 nM . In functional migration assays, burixafor blocked CXCL12-mediated migration in U937 and MM.1S cells with IC50 values of 48 nM and 28 nM, respectively . For comparison, plerixafor (AMD3100) inhibits CXCL12-mediated chemotaxis with an IC50 of 5.7 nM in CCRF-CEM cells , and binds CXCR4 with an IC50 of 44 nM . While plerixafor appears more potent in certain chemotaxis assays, burixafor has been reported to possess higher CXCR4 binding affinity than AMD3100 (Ki = 40 nM) . The divergence between binding affinity and functional potency, combined with the distinct inverse agonist mechanism, indicates that burixafor and plerixafor are not pharmacodynamically interchangeable despite both targeting CXCR4.

Migration & Calcium Flux Potency

Data to verify

Ca²+ flux IC50 30 nM; migration IC50 28–48 nM; CXCR4 Ki 40 nM

Binding vs. functional potency bias may require assay-specific validation

Cross-cell-line comparisons; plerixafor chemotaxis IC50 5.7 nM reported separately

Evidence Dimension	IC50 for CXCL12-mediated calcium flux and cell migration; CXCR4 binding Ki
Target Compound Data	Calcium flux IC50: 30 nM (MDA-MB-231/CXCR4); Migration IC50: 48 nM (U937), 28 nM (MM.1S); CXCR4 Ki: 40 nM
Comparator Or Baseline	Plerixafor: chemotaxis IC50 5.7 nM (CCRF-CEM); CXCR4 binding IC50 44 nM
Quantified Difference	Burixafor shows weaker chemotaxis inhibition (28–48 nM) than plerixafor (5.7 nM), but comparable or higher CXCR4 binding affinity (Ki 40 nM vs. IC50 44 nM); the inverse agonist component adds functional distinction not captured by IC50 alone
Conditions	Cell-based assays: MDA-MB-231/CXCR4 (calcium flux), U937 and MM.1S (migration) for burixafor; CCRF-CEM (chemotaxis) for plerixafor

Why This Matters

The potency-bias relationship means that selecting burixafor vs. plerixafor for in vitro or in vivo experiments will yield different functional readouts even at equipotent receptor-occupancy doses; procurement specifications must account for the intended functional endpoint, not merely receptor binding affinity.

Oral Bioavailability

Burixafor hydrobromide is characterized as an orally bioavailable CXCR4 antagonist [1]. The free-base form (TG-0054) has been developed for both intravenous and oral administration, with the IV formulation advanced in stem cell mobilization trials. In contrast, plerixafor is administered exclusively by subcutaneous injection [2], and motixafortide is also delivered subcutaneously [3]. No approved small-molecule CXCR4 antagonist for stem cell mobilization offers oral dosing. The oral bioavailability of burixafor broadens its potential research and therapeutic application scope beyond IV infusion or SC injection settings, including preclinical models requiring chronic oral dosing, anti-angiogenic studies in choroidal neovascularization, and myocardial infarction research where oral administration of TG-0054 has demonstrated mesenchymal stem cell mobilization and preserved cardiac function in a porcine model [4].

Oral Bioavailability

Class-level

Orally bioavailable small-molecule CXCR4 antagonist

Enables chronic oral dosing research models; IV formulation used in mobilization trials

NCI definition; preclinical PK context; oral exposure data to verify

Evidence Dimension	Oral bioavailability (route of administration flexibility)
Target Compound Data	Orally bioavailable (confirmed by NCI definition and preclinical PK data; IV formulation used in Ph2 mobilization trials)
Comparator Or Baseline	Plerixafor: subcutaneous only. Motixafortide: subcutaneous only.
Quantified Difference	Qualitative difference: burixafor is the only small-molecule CXCR4 antagonist in clinical development for stem cell mobilization with demonstrated oral bioavailability
Conditions	Burixafor oral bioavailability established per NCI Thesaurus definition and MedChemExpress product characterization; the IV formulation (3.14 mg/kg) is the clinically advanced regimen for stem cell mobilization

Why This Matters

For research procurement, oral bioavailability dramatically simplifies chronic dosing regimens in animal models of inflammation, angiogenesis, and cardiac repair, and expands the accessible experimental design space compared to subcutaneously or intravenously restricted alternatives.

• [1] National Cancer Institute Thesaurus. Burixafor (Code C97940). 'An orally bioavailable inhibitor of CXC chemokine receptor 4 (CXCR4).' View Source
• [2] Plerixafor FDA Package Insert. Camber Pharmaceuticals, Inc. Dosage and Administration: subcutaneous injection only. View Source
• [3] FDA approves Aphexda (motixafortide) for stem cell mobilization. Subcutaneous administration. View Source
• [4] Huang W, et al. CXCR4 Antagonist TG-0054 Mobilizes Mesenchymal Stem Cells, Attenuates Inflammation, and Preserves Cardiac Systolic Function in a Porcine Model of Myocardial Infarction. Cell Transplant. 2015;24(5):873-888. View Source

In Vivo Mobilization Potency

In a head-to-head mouse study, GPC-100 (burixafor) mobilized significantly more white blood cells into peripheral blood compared to plerixafor [1]. The study further demonstrated that pretreatment with propranolol amplified GPC-100-induced mobilization, and the triple combination of G-CSF + GPC-100 + propranolol yielded greater stem cell mobilization than the G-CSF + plerixafor combination [1]. The propranolol synergy is mechanistically linked to the co-localization of CXCR4 and β2-adrenergic receptors, a functional interaction blocked by the combined administration of GPC-100 and the non-selective beta-blocker [1]. This synergistic combination strategy is not described for plerixafor and represents a unique in vivo mobilization approach.

In Vivo Mobilization Potency

Head-to-head

GPC-100 + propranolol > G-CSF + plerixafor in mouse WBC and stem cell mobilization

Supports β2AR synergy research model; not described for other CXCR4 antagonists

Mouse model; fold-change not numerically specified

Evidence Dimension	Peripheral blood WBC count mobilization and stem cell mobilization with G-CSF combination in mice
Target Compound Data	GPC-100 mobilized more WBCs than plerixafor (fold-change not numerically specified in abstract); G-CSF + GPC-100 + propranolol > G-CSF + plerixafor
Comparator Or Baseline	Plerixafor at equivalent CXCR4-targeting doses in C57BL/6 mice
Quantified Difference	Qualitatively superior WBC mobilization; triple combination (G-CSF + GPC-100 + propranolol) superior to G-CSF + plerixafor in stem cell mobilization
Conditions	In vivo mouse model; WBC and CD34+ cell enumeration in peripheral blood

Why This Matters

The propranolol synergy is a unique differentiation point: no comparable β-blocker augmentation is approved or described for plerixafor or motixafortide, making the GPC-100/propranolol combination a distinct research tool for studying adrenergic-chemokine receptor crosstalk and a clinically differentiated mobilization regimen.

• [1] Caculitan N, et al. GPC-100, a novel CXCR4 antagonist, improves in vivo hematopoietic cell mobilization when combined with propranolol. bioRxiv. 2023. View Source

Burixafor Application Scenarios

Same-Day Mobilization and Apheresis

For transplant centers seeking to minimize the interval between mobilization agent administration and leukapheresis, burixafor hydrobromide enables same-day collection due to its 1-hour peak CD34+ mobilization, compared to the 10–14 hour peak for plerixafor that mandates overnight pre-dosing [1]. This operational advantage reduces hospital bed utilization, streamlines apheresis suite scheduling, and improves patient throughput—a direct clinical logistics benefit supported by Phase 2 clinical evidence [2].

Chronic Oral CXCR4 Antagonism

The oral bioavailability of burixafor hydrobromide makes it the preferred CXCR4 antagonist for chronic dosing studies where repeated subcutaneous or intravenous administration is impractical. This includes animal models of myocardial infarction (where oral TG-0054 preserved cardiac function and mobilized mesenchymal stem cells in a porcine model [3]), choroidal neovascularization, and cancer metastasis where sustained target engagement is required .

Inverse Agonism Without Monomerization

Burixafor is the only clinically advanced CXCR4 ligand that combines inverse agonism with the absence of receptor monomerization, distinguishing it from IT1t (monomerizing inverse agonist) and AMD3100 (antagonist without substantial inverse agonism) [4]. This makes it uniquely suited for pathway deconvolution studies examining the role of CXCR4 oligomeric states in hematopoietic stem cell retention, cancer cell migration, and GPCR signaling bias [4].

Combination Mobilization with β2AR Synergy

The demonstrated synergy between GPC-100 and propranolol—mediated through CXCR4/β2AR co-localization and reciprocal signaling enhancement—supports the use of burixafor in research on neuro-immune and adrenergic-chemokine crosstalk in the bone marrow niche [5]. The G-CSF + burixafor + propranolol triple combination has produced greater stem cell mobilization in mice than G-CSF + plerixafor, establishing a novel research paradigm that is inaccessible with other CXCR4 antagonists [5].

Application

Selection Property

Validation Focus

Same-day mobilization research

Rapid mobilization kinetics

Apheresis-schedule model endpoint review

Chronic oral CXCR4 antagonism studies

Oral bioavailability

Dosing-model feasibility in animal research

GPCR inverse agonism / oligomerization research

Non-monomerizing inverse agonism

CXCR4 signaling-bias interpretation

Adrenergic-chemokine crosstalk studies

β2AR synergy with CXCR4 antagonism

Combination mobilization model response

• [1] Plerixafor FDA Package Insert. Camber Pharmaceuticals, Inc. Section 12.2 Pharmacodynamics. View Source
• [2] Exicure, Inc. Exicure Announces Publication in Annals of Hematology Highlighting Rapid Stem Cell Mobilization with Burixafor. Press Release, February 5, 2026. View Source
• [3] Huang W, et al. CXCR4 Antagonist TG-0054 Mobilizes Mesenchymal Stem Cells, Attenuates Inflammation, and Preserves Cardiac Systolic Function in a Porcine Model of Myocardial Infarction. Cell Transplant. 2015;24(5):873-888. View Source
• [4] Rappas M, et al. Pharmacological characterization of a clinical candidate, TG-0054, a small molecule inverse agonist targeting CXCR4. Mol Pharmacol. 2025;107(4):100015. View Source
• [5] Caculitan N, et al. GPC-100, a novel CXCR4 antagonist, improves in vivo hematopoietic cell mobilization when combined with propranolol. bioRxiv. 2023. View Source